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Compound of Interest

Compound Name: Frubiase

Cat. No.: B14633507

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine detaillierte Analyse der Inhaltsstoffe der Frubiase-
Produktlinie, einschliellich Frubiase Sport, Frubiase Magnesium Plus und Frubiase Calcium
T. Der Schwerpunkt liegt auf der Quantifizierung der Inhaltsstoffe, ihren physiologischen
Wirkungen auf zellularer und systemischer Ebene, den zugrunde liegenden Signalwegen und
den experimentellen Protokollen, die zur Untersuchung dieser Effekte verwendet werden.

Quantitative Zusammensetzung der Frubiase-
Produkte

Die genaue Zusammensetzung der Frubiase-Produkte ist entscheidend fur das Verstandnis
ihrer potenziellen physiologischen Auswirkungen. Die folgende Tabelle fasst die quantitativen
Daten der Inhaltsstoffe pro Einzeldosis (eine Brausetablette oder eine Trinkampulle)

Zusammen.
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Inhaltsstoff

Frubiase Sport (pro
Brausetablette)

Frubiase . .
. Frubiase Calcium T
Magnesium Plus

(pro
Brausetablette)

(pro 10 mi
Trinkampulle)

Vitamine

Enthalten (Menge

Vitamin B1 (Thiamin) 4,2 mg ) o -
nicht spezifiziert)
Vitamin B2
) ) 4,8 mg - -
(Riboflavin)
Niacin (Vitamin B3) 54 mg - -
Pantothensaure
L 18 mg - -
(Vitamin B5)
o o Enthalten (Menge
Vitamin B6 (Pyridoxin) 6,0 mg ) o -
nicht spezifiziert)
Biotin (Vitamin B7) 450 pg - -
Folsaure (Vitamin B9) 600 pg - -
Vitamin B12 Enthalten (Menge
. 3,0 ug . i -
(Cobalamin) nicht spezifiziert)
Vitamin C Enthalten (Menge
] 180 mg ) o -
(Ascorbinsaure) nicht spezifiziert)
Vitamin D3
. 5,0 pg - -
(Cholecalciferol)
o Enthalten (Menge
Vitamin E (a-TE) 30 mg -

nicht spezifiziert)

Mineralstoffe &

Spurenelemente
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110,84 mg (als
Calciumdilactat und

Calcium 500 mg
D-Gluconsaure,
Calciumsalz)[1][2]
) Enthalten (Menge
Kalium 500 mg . I
nicht spezifiziert)
_ Enthalten (Menge
Magnesium 350 mg i o
nicht spezifiziert)
Eisen 5,0 mg
Zink 5,0 mg
Jod 90,0 ug

Hinweis: Fur Frubiase Magnesium Plus sind die genauen Mengen der einzelnen Inhaltsstoffe
nicht offentlich verfigbar. Die Produkte enthalten die aufgefiihrten Vitamine und Mineralstoffe.

[31141[5]16]L7]

Physiologische Wirkungen und zugrunde liegende
Mechanismen

Dieser Abschnitt befasst sich mit den detaillierten physiologischen Wirkungen der in Frubiase
enthaltenen Hauptbestandteile und den damit verbundenen zellularen Signalwegen.

Vitamine des B-Komplexes und der Energiestoffwechsel

Die in Frubiase Sport enthaltenen B-Vitamine spielen eine entscheidende Rolle als Coenzyme
in den zentralen Wegen des Energiestoffwechsels.

e Thiamin (B1), Riboflavin (B2), Niacin (B3) und Pantothensaure (B5) sind unerlasslich fur den
Abbau von Kohlenhydraten, Fetten und Proteinen zur Energiegewinnung in Form von ATP.

o Pyridoxin (B6) ist ein entscheidender Co-Faktor im Aminosaurestoffwechsel und am
Glykogenabbau beteiligt.
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e Cobalamin (B12) und Folsaure (B9) sind fur die Synthese roter Blutkérperchen und die
Reparatur von Zellen von wesentlicher Bedeutung.

Ein Mangel an diesen Vitaminen kann die Fahigkeit, bei hoher Intensitat Sport zu treiben,
beeintrachtigen. Studien deuten darauf hin, dass sportliche Betatigung den Bedarf an
Riboflavin und Vitamin B6 erhéhen kann.

Abbildung 1: Vereinfachter Signalweg des Energiestoffwechsels mit der Rolle der B-Vitamine.

Calcium und Muskelkontraktion

Calciumionen (Ca?*) sind die primaren Botenstoffe, die die Muskelkontraktion auslésen.
Frubiase Calcium T liefert Calcium in Form von Calciumdilactat und Calciumgluconat.[1][2] Der
Prozess der Anregungs-Kontraktions-Kopplung in Skelettmuskelzellen lasst sich wie folgt
zusammenfassen:

Ein Aktionspotential, das von einem Motoneuron ausgeht, depolarisiert das Sarkolemm.

o Diese Depolarisation breitet sich in die T-Tubuli aus und aktiviert spannungsabhangige L-
Typ-Calciumkanale (Dihydropyridin-Rezeptoren).

o Dies fiihrt zur Offnung von Ryanodin-Rezeptoren im sarkoplasmatischen Retikulum (SR),
was eine massive Freisetzung von Ca?* in das Zytosol zur Folge hat.

o Ca?* bindet an Troponin C auf den diinnen Filamenten, was zu einer
Konformationsanderung fihrt, die die Myosin-Bindungsstellen auf dem Aktin freilegt.

o Myosinkopfe binden an Aktin und fihren den Kraftschlag aus, was zur Muskelkontraktion
fuhrt.

o Die Kontraktion endet, wenn Ca2* aktiv durch die SERCA-Pumpe
(Sarcoplasmic/Endoplasmic Reticulum Caz*-ATPase) zurtick in das SR gepumpt wird.
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Abbildung 2: Signalweg der Kalzium-vermittelten Muskelkontraktion.
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Magnesium: Cofaktor fiir den Energiestoffwechsel und
die Muskelfunktion

Magnesium ist ein essentieller Cofaktor fur tiber 300 enzymatische Reaktionen, von denen
viele fur die Energieproduktion und die Muskelfunktion von entscheidender Bedeutung sind.[6]

o ATP-Stoffwechsel: Magnesium ist entscheidend fur die Stabilitdt und Funktion von ATP, der
priméren Energiewahrung der Zelle. Der biologisch aktive Komplex ist in der Regel Mg-ATP.

[8]

» Glykolyse: Mehrere Enzyme im glykolytischen Weg, wie die Hexokinase und die
Phosphofructokinase, sind magnesiumabhéngig.

o Muskelkontraktion und -entspannung: Magnesium wirkt als physiologischer Calcium-
Antagonist und tragt zur Regulierung des lonenflusses durch die Calciumkanale bei, was fur
die Muskelentspannung nach der Kontraktion wichtig ist.

Eisen und Sauerstofftransport

Eisen ist ein zentraler Bestandteil von Hamoglobin in den roten Blutkérperchen und Myoglobin
im Muskelgewebe und damit fir den Sauerstofftransport und die aerobe Energieproduktion
unerlasslich.[9][10][11] Frubiase Sport enthalt Eisen, um potenziell erh6hten Bedarf bei
sportlicher Aktivitat zu decken. Der Eisenstoffwechsel wird streng reguliert, um sowohl
Mangelerscheinungen als auch eine toxische Uberladung zu verhindern.

Zink und Immunfunktion

Zink ist ein entscheidendes Spurenelement fir die Aufrechterhaltung eines gesunden
Immunsystems.[12] Es ist an zahlreichen Aspekten der Immunfunktion beteiligt, darunter:

e Entwicklung und Funktion von Immunzellen: Zink ist fir die Reifung und Funktion von T-
Lymphozyten und nattrlichen Killerzellen unerlasslich.[12]

 Signaltransduktion: Zinkionen wirken als intrazellulare Signalmolekuile in Immunzellen und
beeinflussen Signalwege wie den NF-kB-Weg, der fiur die Entztindungsreaktion von zentraler
Bedeutung ist.[5]
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o Antioxidative Abwehr: Zink ist ein Cofaktor fir das Enzym Kupfer-Zink-Superoxiddismutase,
ein wichtiges antioxidatives Enzym.
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Abbildung 3: Vereinfachte Darstellung der Rolle von Zink in der Immunfunktion.

Vitamine C und E als Antioxidantien

Intensive korperliche Betatigung erhoht die Produktion von reaktiven Sauerstoffspezies (ROS),
was zu oxidativem Stress und potenziellen Muskelschaden fihren kann. Die Vitamine C und E
sind bekannte Antioxidantien, die helfen kdnnen, diese freien Radikale zu neutralisieren.

e Vitamin C (Ascorbinsaure): Ein wasserlosliches Antioxidans, das freie Radikale im Zytosol
und in extrazellularen Flussigkeiten abfangt.

» Vitamin E (Tocopherol): Ein fettldsliches Antioxidans, das in Zellmembranen wirkt und die
Lipidperoxidation verhindert.

Klinische Studien zur Wirkung einer Supplementierung mit den Vitaminen C und E auf
sportbedingte Muskelschaden und oxidativen Stress haben jedoch zu gemischten Ergebnissen
gefuihrt. Einige Studien deuten auf eine Verringerung von Entzindungen und Muskelschaden
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hin, wahrend andere keine signifikanten leistungssteigernden Effekte feststellen konnten.[13]
[14][15]

Kalium und Nervenleitung

Kalium ist zusammen mit Natrium entscheidend fur die Aufrechterhaltung des
Membranpotentials von Nerven- und Muskelzellen und damit fir die Ubertragung von
Nervenimpulsen. Eine ausreichende Kaliumzufuhr ist wichtig fir eine normale Muskelfunktion.

Jod und Schilddriisenfunktion

Jod ist ein wesentlicher Bestandteil der Schilddriisenhormone Thyroxin (T4) und Trijodthyronin
(T3), die den Stoffwechsel im gesamten Korper regulieren.[16][17][18][19][20] Eine
ausreichende Jodversorgung ist daher fur eine normale Stoffwechselfunktion unerlasslich.

Detaillierte experimentelle Protokolle

Dieser Abschnitt beschreibt beispielhafte experimentelle Protokolle, die zur Untersuchung der
physiologischen Wirkungen der in Frubiase enthaltenen Inhaltsstoffe verwendet werden.

Messung der Bioverfiigbarkeit von Magnesium

Die Bestimmung der Bioverfugbarkeit von Magnesium ist entscheidend, um die Wirksamkeit
einer oralen Supplementierung zu bewerten.

Protokoll: Messung der Magnesiumausscheidung im Urin

Probandenrekrutierung: Auswahl gesunder Probanden mit normaler Nierenfunktion.

o Baseline-Messung: Die Probanden sammeln 24-Stunden-Urin fur eine Baseline-Messung
der Magnesiumausscheidung.

o Supplementierung: Die Probanden nehmen eine definierte Dosis einer
Magnesiumverbindung (z. B. aus Frubiase Magnesium Plus) ein.

e Urin-Sammlung nach Supplementierung: Die Probanden sammeln erneut 24-Stunden-Urin.
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» Analyse: Die Magnesiumkonzentration im Urin wird mittels Atomabsorptionsspektrometrie
oder ICP-MS bestimmit.

e Auswertung: Die Zunahme der Magnesiumausscheidung im Urin nach der
Supplementierung im Vergleich zur Baseline wird als MaR flr die resorbierte Menge an
Magnesium herangezogen.[16][21][22][23][24]

Probandenrekrutierung

i

24h-Urinsammlung
(Baseline)

i

Orale Gabe von
Frubiase Magnesium Plus

i

24h-Urinsammlung
(nach Supplementierung)

i
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(AAS oder ICP-MS)

'

Vergleich der Mg-Ausscheidung
(Post vs. Baseline)

Bestimmung der
resorbierten Mg-Menge
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Abbildung 4: Experimenteller Arbeitsablauf zur Bestimmung der Magnesium-Bioverfiigbarkeit.

Untersuchung der antioxidativen Kapazitat in vivo

Die Messung der antioxidativen Gesamtkapazitat im Blut kann Aufschluss tber die Wirksamkeit
einer Supplementierung mit Antioxidantien wie den Vitaminen C und E geben.

Protokoll: Photometrische Bestimmung der antioxidativen Gesamtkapazitat

o Probenentnahme: Entnahme von vendsem Blut von Probanden vor und nach einer
Supplementierungsphase mit Frubiase Sport.

e Probenvorbereitung: Gewinnung von Serum durch Zentrifugation.

e Assay-Durchfiihrung: a. Ein kiinstliches freies Radikal wird zur Serumprobe gegeben. b. Die
Abnahme der Konzentration des freien Radikals durch die antioxidative Wirkung der im
Serum enthaltenen Substanzen wird photometrisch tber die Zeit verfolgt.

o Auswertung: Die Rate der Konzentrationsabnahme des freien Radikals ist ein Maf3 fur die
antioxidative Gesamtkapazitat des Serums.[25][26][27][28]

Klinische Studien zur Untersuchung der Wirkung von
Calcium auf die Knochendichte

Randomisierte, kontrollierte klinische Studien sind der Goldstandard zur Bewertung der
Wirksamkeit von Calciumerganzungsmitteln wie Frubiase Calcium T auf die
Knochengesundheit.

Studiendesign: Doppelblinde, placebokontrollierte Studie

» Teilnehmer: Rekrutierung einer definierten Population, z. B. postmenopausale Frauen mit
Osteopenie.

o Randomisierung: Zufallige Zuteilung der Teilnehmerinnen in eine Interventionsgruppe (Erhalt
von Frubiase Calcium T) und eine Placebogruppe.
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« Intervention: Tagliche Einnahme des Prifpraparats oder Placebos Uber einen langeren
Zeitraum (z. B. 1-2 Jahre).

e Messung der Knochendichte: Die Knochendichte wird zu Beginn der Studie und in
regelmaRigen Abstanden (z. B. jahrlich) mittels Dual-Rontgen-Absorptiometrie (DXA) an
relevanten Stellen wie der Lendenwirbelsaule und dem Oberschenkelhals gemessen.

o Statistische Analyse: Vergleich der prozentualen Veranderung der Knochendichte zwischen
der Interventions- und der Placebogruppe.[14]

Schlussfolgerung

Die Produkte der Frubiase-Linie enthalten eine Reihe von Vitaminen und Mineralstoffen, die
an grundlegenden physiologischen Prozessen beteiligt sind, die fur sportliche Leistung,
Muskelfunktion, Energiestoffwechsel und allgemeine Gesundheit relevant sind. Dieser
Leitfaden hat eine detaillierte Ubersicht tiber die quantitative Zusammensetzung, die
Wirkmechanismen auf zellularer Ebene und beispielhafte experimentelle Protokolle zur
Untersuchung dieser Effekte geliefert. Flr ein umfassendes Verstandnis der spezifischen
Wirkungen der Frubiase-Formulierungen sind jedoch weitere klinische Studien erforderlich, die
direkt diese Produkte untersuchen. Die hier prasentierten Informationen bieten eine solide
wissenschatftliche Grundlage fur Forscher und Fachleute, die sich mit der Entwicklung und
Bewertung von Nahrungserganzungsmitteln befassen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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